7-(2-Fluorophenyl)-7-oxoheptanoic acid

• IUPAC Name: 7-(2-fluorophenyl)-7-oxoheptanoic acid
• InChI: InChI=1S/C13H15FO3/c14-11-7-5-4-6-10(11)12(15)8-2-1-3-9-13(16)17/h4-7H,1-3,8-9H2,(H,16,17)
• InChI Key: FWWWPSJUUVJZCT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)CCCCCC(=O)O)F
• Molecular Formula: C13H15FO3
• DSSTOX Substance ID: DTXSID90645343
• Molecular Weight: 238.25 g/mol
• CAS RN: 898766-55-7

Description

“2-Fluorophenylacetic acid” is a compound with the molecular formula C8H7FO2. It has a molecular weight of 154.14 g/mol. Another related compound is “2-Fluorophenylboronic acid” with the molecular formula C6H6BFO2.

Synthesis Analysis

While specific synthesis methods for “7-(2-Fluorophenyl)-7-oxoheptanoic acid” are not available, there are studies on the synthesis of related compounds.

Molecular Structure Analysis

The molecular structure of “2-Fluorophenylacetic acid” includes a fluorophenyl group attached to an acetic acid. The InChIKey for this compound is RPTRFSADOICSSK-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Fluorophenylacetic acid” include a molecular weight of 154.14 g/mol, XLogP3 of 1.5, Hydrogen Bond Donor Count of 1, Hydrogen Bond Acceptor Count of 3, and Rotatable Bond Count of 2.

Scientific Research Applications

Synthesis and Chemical Properties

• 7-(2-Fluorophenyl)-7-oxoheptanoic acid is utilized as an intermediate in the synthesis of various biologically active compounds, particularly in anticancer drug development. A study demonstrated an efficient synthesis method for compounds including elements similar to this compound, optimizing the synthesis process and confirming the structure through NMR and MS spectrum analysis (Zhang et al., 2019).
• The compound has been used in the synthesis of methyl 7-oxoheptanoate, a key intermediate for prostaglandin synthesis. This process has been refined over time to improve efficiency (Ballini & Petrini, 1984).

Biomedical Applications

• Research on compounds similar to this compound has led to the development of novel immunosuppressants. A study outlined synthetic routes to a related compound, which is a novel immunosuppressant, highlighting its potential in medical applications (Chujo et al., 2001).
• Derivatives of similar compounds have been investigated for their role as analgesics, particularly in modulating the transient receptor potential vanilloid 1 (TRPV1), indicating potential applications in pain management (Liu et al., 2018).

Chemical Analysis and Pharmacological Studies

• Research involving compounds similar to this compound has also focused on understanding their structure-activity relationships, especially in the context of antibacterial agents. This involves analyzing the impact of different substituents on the compound's biological activity (Matsumoto et al., 1984).

Molecular Synthesis and Characterization

• The compound's derivatives have been used in the synthesis of novel phthalocyanines, which have applications in materials science and as dyes. This research involved preparing derivatives with specific functional groups and characterizing them using various spectroscopic methods (Alemdar et al., 2009).

Anticancer Research

• In anticancer research, derivatives of this compound have been synthesized and evaluated for their antiproliferative activity, showing potential as therapeutic agents against specific types of cancer (Nurieva et al., 2015).

Future Directions

While specific future directions for “7-(2-Fluorophenyl)-7-oxoheptanoic acid” are not available, research into related compounds and their potential applications in medicinal chemistry is ongoing.